N-(4-ethylphenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H25N5O2S/c1-3-18-6-10-20(11-7-18)25-23(30)17-32-24-27-26-22(29(24)28-14-4-5-15-28)16-19-8-12-21(31-2)13-9-19/h4-15H,3,16-17H2,1-2H3,(H,25,30)
• InChI Key: BINIYWUCXQQTCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)CC4=CC=C(C=C4)OC
• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol

Description

N-(4-ethylphenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H25N5O2S and its molecular weight is 447.56. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibiotic Research

A key aspect of research on compounds similar to N-(4-ethylphenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide involves the synthesis of intermediates for antibiotic production. For instance, the synthesis of β-lactam antibiotics, crucial in combating bacterial infections, involves complex processes where similar compounds serve as intermediates or catalysts, showcasing their importance in the development of new antibiotic classes (Cainelli, G., Galletti, P., & Giacomini, D., 1998).

Anticancer and Enzyme Inhibition

Another significant area of application is in anticancer research and enzyme inhibition. Compounds structurally related to N-(4-ethylphenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide have been synthesized and evaluated for their potential to inhibit enzymes like carbonic anhydrase and cholinesterases, which play critical roles in various physiological processes, including tumor growth and progression (Virk, N. et al., 2018). Additionally, derivatives of this compound class have been explored for their anticancer activity against a panel of cell lines, highlighting their potential in cancer therapeutics (Bekircan, O. et al., 2008).

Coordination Complexes and Antioxidant Activity

Research also extends into the synthesis of coordination complexes with potential antioxidant activities. Pyrazole-acetamide derivatives, related in structure to the compound , have been synthesized and their antioxidant activities evaluated, demonstrating the compound's relevance in developing new antioxidants (Chkirate, K. et al., 2019).